N-methyl-N-[[4-(methylcarbamoyl)phenyl]methyl]-3-phenylmethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-methyl-N-[[4-(methylcarbamoyl)phenyl]methyl]-3-phenylmethoxybenzamide, commonly known as MMMP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MMMP is a benzamide derivative that is structurally similar to other compounds that have been used as antipsychotics and antidepressants. However, MMMP does not have any psychoactive effects and is primarily used for research purposes.
Mechanism of Action
The exact mechanism of action of MMMP is not fully understood, but it is thought to act as a selective antagonist of the 5-HT2B receptor. This receptor is involved in the regulation of serotonin levels in the brain and has been implicated in a range of psychiatric and neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that MMMP has a range of biochemical and physiological effects, including the modulation of serotonin and dopamine levels in the brain, the regulation of smooth muscle contraction in the gastrointestinal tract, and the modulation of blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
One advantage of using MMMP in lab experiments is that it is a selective antagonist of the 5-HT2B receptor, which means that it has a specific target and is less likely to produce off-target effects. However, one limitation of using MMMP is that it is a synthetic compound that may not accurately reflect the effects of natural compounds in the body.
Future Directions
There are several future directions for research on MMMP, including further studies on its mechanism of action, its potential therapeutic applications in a range of conditions, and its potential use as a research tool in the development of new drugs. Additionally, further studies on the pharmacokinetics and pharmacodynamics of MMMP may help to optimize its use in scientific research.
Synthesis Methods
The synthesis of MMMP involves several steps, including the reaction of 4-(methylcarbamoyl)benzyl chloride with N-methyl-3-phenylmethoxybenzamide in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain MMMP in its pure form.
Scientific Research Applications
MMMP has been used in a variety of scientific research applications, including studies on the central nervous system, cardiovascular system, and gastrointestinal system. MMMP has been shown to have potential therapeutic effects in a range of conditions, including anxiety, depression, and irritable bowel syndrome.
properties
IUPAC Name |
N-methyl-N-[[4-(methylcarbamoyl)phenyl]methyl]-3-phenylmethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2O3/c1-25-23(27)20-13-11-18(12-14-20)16-26(2)24(28)21-9-6-10-22(15-21)29-17-19-7-4-3-5-8-19/h3-15H,16-17H2,1-2H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNMNJWORLVUAGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=CC=C(C=C1)CN(C)C(=O)C2=CC(=CC=C2)OCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.